Cas no 690-59-5 (2-Hexanone, 4-hydroxy-4-methyl-)
690-59-5 structure
Product Name:2-Hexanone, 4-hydroxy-4-methyl-
CAS No:690-59-5
MF:C7H14O2
MW:130.184862613678
CID:392306
PubChem ID:12591615
Update Time:2025-04-19
2-Hexanone, 4-hydroxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 4-hydroxy-4-methyl-
- 4-hydroxy-4-methylhexan-2-one
- DTXSID90503631
- 690-59-5
- 4-hydroxy-4-methyl-2-hexanone
- SCHEMBL3903716
-
- Inchi: 1S/C7H14O2/c1-4-7(3,9)5-6(2)8/h9H,4-5H2,1-3H3
- InChI Key: PXXXJBOIZODWGE-UHFFFAOYSA-N
- SMILES: OC(C)(CC(C)=O)CC
Computed Properties
- Exact Mass: 130.09942
- Monoisotopic Mass: 130.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Hexanone, 4-hydroxy-4-methyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
690-59-5 (2-Hexanone, 4-hydroxy-4-methyl-) Related Products
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